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Compound of Interest

Compound Name:

4-(1-

Piperidylmethyl)phenylboronic

Acid

Cat. No.: B176246 Get Quote

For Immediate Reference: Treat 4-(1-Piperidylmethyl)phenylboronic Acid as a hazardous

chemical waste. It may cause long-lasting harmful effects to aquatic life. All disposal must be

conducted in accordance with local, state, and federal regulations. Never dispose of this

compound down the drain or in regular trash.

This guide provides essential safety and logistical information for the proper disposal of 4-(1-
Piperidylmethyl)phenylboronic Acid, ensuring the safety of laboratory personnel and the

protection of the environment. The following procedures are based on established best

practices for handling and disposal of boronic acids and related chemical compounds.

Hazard Assessment and Safety Precautions
While a specific Safety Data Sheet (SDS) for 4-(1-Piperidylmethyl)phenylboronic Acid was

not identified, related boronic acid compounds exhibit a range of hazards. It is crucial to handle

this compound with care, assuming it may possess similar properties.

Potential Hazards:

Environmental: May cause long-lasting harmful effects to aquatic life. Avoid release to the

environment.
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Health: May cause skin irritation, serious eye irritation, and respiratory irritation.[1] Harmful if

swallowed.[2]

Personal Protective Equipment (PPE): Before handling 4-(1-Piperidylmethyl)phenylboronic
Acid, ensure the following PPE is worn:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[3]

Skin Protection: Wear a lab coat and impervious gloves (e.g., nitrile).[3][4]

Respiratory Protection: Use in a well-ventilated area. If dusts are generated, a full-face

respirator may be required.[1]

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Containment: Prevent the spill from spreading and entering drains.

Cleanup: For solid spills, carefully sweep up the material to avoid generating dust and place

it into a suitable, labeled container for disposal.[5] Clean the affected area thoroughly.

Disposal Procedures
The primary method for the disposal of 4-(1-Piperidylmethyl)phenylboronic Acid and its

containers is through an approved hazardous waste disposal program.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect all waste containing 4-(1-Piperidylmethyl)phenylboronic Acid, including unused

product and contaminated materials (e.g., weigh boats, contaminated gloves), in a

designated, sturdy, and leak-proof container.[6]

Ensure the waste container is compatible with the chemical.
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Keep the waste container tightly closed except when adding waste.[1][6]

Labeling:

Clearly label the hazardous waste container with its contents, including the full chemical

name: "4-(1-Piperidylmethyl)phenylboronic Acid".[6]

Include any known hazard warnings.

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be a cool, dry, and well-ventilated space, away from incompatible

materials.[1][4]

Utilize secondary containment for liquid waste containers.[6]

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup and proper disposal.[6]

Provide them with accurate information about the waste.

Disposal of Empty Containers:

Thoroughly empty the container of all residual chemical.[6]

The first rinse of the container with a suitable solvent must be collected and disposed of as

hazardous waste.[6][7] For highly toxic chemicals, the first three rinses should be collected.

[6]

After proper rinsing, deface the label and dispose of the container as directed by your

institution's policies, which may allow for disposal as regular trash.[6]
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Parameter Information Source

Primary Disposal Route
Approved hazardous waste

disposal plant
[1][5]

Environmental Hazard
May cause long-lasting harmful

effects to aquatic life

Handling Precaution
Avoid release to the

environment

Spill Containment Cover drains to prevent entry

Personal Protective Equipment
Safety goggles, gloves, lab

coat
[1][3][4]

Container Management
Keep container tightly closed;

Store in a well-ventilated place
[1]

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of 4-(1-Piperidylmethyl)phenylboronic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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